Cas no 1162257-28-4 (3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 1162257-28-4
• MF: C₇H₅ClF₂O₃S
• MW: 242.627607107162
• MDL: MFCD12922647
• CID: 4574352
• PubChem ID: 50998420
• Update Time: 2025-05-25

3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-6-methoxybenzenesulfonyl chloride
• 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride

• MDL： MFCD12922647
• Inchi： 1S/C7H5ClF2O3S/c1-13-6-4(9)2-3-5(10)7(6)14(8,11)12/h2-3H,1H3
• InChI Key： BNOQGPFQFWAFMU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride

3,6-Difluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1162257-28-4): A Versatile Intermediate for Modern Organic Synthesis

The 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1162257-28-4) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorinated aromatic ring and methoxy substituent, serves as a critical building block for synthesizing advanced sulfonamide-based compounds. Its molecular structure, featuring both electron-withdrawing (fluoro groups) and electron-donating (methoxy group) moieties, enables precise tuning of reactivity in nucleophilic substitution reactions.

In recent years, the demand for fluorinated aromatic intermediates like 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride has surged due to their pivotal role in developing bioactive molecules. Researchers frequently search for "sulfonyl chloride applications in drug discovery" or "fluorinated benzene derivatives for medicinal chemistry," reflecting the compound's relevance in designing kinase inhibitors and GPCR-targeting drugs. The meta-para difluoro substitution pattern in this compound is particularly valued for its ability to modulate lipophilicity and metabolic stability—key parameters in optimizing drug-like properties.

From a synthetic chemistry perspective, CAS 1162257-28-4 exhibits exceptional utility in Pd-catalyzed cross-coupling reactions, a topic trending under search terms like "sulfonyl chlorides in C-S bond formation." Its compatibility with Buchwald-Hartwig amination and Suzuki-Miyaura coupling makes it indispensable for constructing heterocyclic scaffolds. Notably, the methoxy group at the 2-position provides steric control during regioselective functionalization, addressing common queries such as "how to achieve ortho-selectivity in aromatic substitutions."

The compound's stability under anhydrous conditions and solubility in aprotic solvents (e.g., THF, DCM) are frequently discussed in technical forums searching for "handling sulfonyl chlorides safely." While not classified as hazardous under standard protocols, proper storage at 2-8°C under inert atmosphere is recommended to maintain its reactivity—a detail often overlooked in "long-term storage of sensitive reagents" discussions.

Emerging applications in material science have further expanded interest in 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride. Its incorporation into polymeric photoacid generators (PAGs) for semiconductor lithography answers growing searches about "fluorinated sulfonates in EUV photoresists." The compound's dual functionality (-SO2Cl and -OCH3) enables precise engineering of etching resistance and adhesion properties in advanced nanofabrication processes.

Analytical characterization of this intermediate typically involves HPLC purity analysis (≥98%) and 19F NMR spectroscopy, with researchers often inquiring about "interpretation of fluorine NMR shifts in disubstituted benzenes." The distinctive ABX spin system observed in its 1H NMR spectrum serves as a fingerprint for quality control—a technique detailed in recent "structure verification of complex aromatics" publications.

With the pharmaceutical industry's shift toward targeted covalent inhibitors, the sulfonyl chloride moiety in CAS 1162257-28-4 has become instrumental for developing warhead groups that selectively modify cysteine residues. This aligns with trending searches on "electrophilic fragments for PROTAC design" and "fluorine in proximity-induced reactivity." The compound's balanced reactivity profile makes it superior to conventional arylsulfonyl chlorides in these applications.

Environmental considerations have also shaped recent discussions around difluorinated building blocks. The 3,6-difluoro-2-methoxy substitution pattern demonstrates improved biodegradability potential compared to perfluorinated analogs, addressing queries about "sustainable fluorination strategies." Lifecycle assessments show that such partially fluorinated compounds reduce bioaccumulation risks while maintaining desired electronic effects.

Future research directions likely to leverage 3,6-difluoro-2-methoxybenzene-1-sulfonyl chloride include DNA-encoded library synthesis (DEL) and covalent fragment-based screening—topics gaining traction in "next-gen drug discovery tools" searches. Its compatibility with click chemistry protocols further positions it as a versatile handle for combinatorial chemistry applications.